Cas no 2138029-32-8 (2-(1-Chloroethyl)pyrimidine-5-carboxylic acid)

2-(1-Chloroethyl)pyrimidine-5-carboxylic acid is a versatile pyrimidine derivative with a reactive chloroethyl substituent and a carboxylic acid functional group, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of both electrophilic (chloroethyl) and nucleophilic (carboxylic acid) sites allows for selective modifications, enabling its use in the construction of complex heterocyclic compounds. Its structural features are particularly useful in medicinal chemistry for the development of targeted small-molecule inhibitors and prodrugs. The compound’s stability under standard handling conditions and compatibility with common coupling reagents further enhance its utility in multistep synthetic routes. Its precise reactivity profile supports applications in peptide conjugation and scaffold diversification.
2-(1-Chloroethyl)pyrimidine-5-carboxylic acid structure
2138029-32-8 structure
Product Name:2-(1-Chloroethyl)pyrimidine-5-carboxylic acid
CAS No:2138029-32-8
MF:C7H7ClN2O2
MW:186.595680475235
CID:6157177
PubChem ID:165956645
Update Time:2025-10-29

2-(1-Chloroethyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1-chloroethyl)pyrimidine-5-carboxylic acid
    • 2138029-32-8
    • EN300-768327
    • 2-(1-Chloroethyl)pyrimidine-5-carboxylic acid
    • Inchi: 1S/C7H7ClN2O2/c1-4(8)6-9-2-5(3-10-6)7(11)12/h2-4H,1H3,(H,11,12)
    • InChI Key: NJQQJBRFPCVFAT-UHFFFAOYSA-N
    • SMILES: ClC(C)C1N=CC(C(=O)O)=CN=1

Computed Properties

  • Exact Mass: 186.0196052g/mol
  • Monoisotopic Mass: 186.0196052g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 63.1Ų

2-(1-Chloroethyl)pyrimidine-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-768327-0.05g
2-(1-chloroethyl)pyrimidine-5-carboxylic acid
2138029-32-8 95.0%
0.05g
$612.0 2025-02-22
Enamine
EN300-768327-0.1g
2-(1-chloroethyl)pyrimidine-5-carboxylic acid
2138029-32-8 95.0%
0.1g
$640.0 2025-02-22
Enamine
EN300-768327-0.25g
2-(1-chloroethyl)pyrimidine-5-carboxylic acid
2138029-32-8 95.0%
0.25g
$670.0 2025-02-22
Enamine
EN300-768327-0.5g
2-(1-chloroethyl)pyrimidine-5-carboxylic acid
2138029-32-8 95.0%
0.5g
$699.0 2025-02-22
Enamine
EN300-768327-1.0g
2-(1-chloroethyl)pyrimidine-5-carboxylic acid
2138029-32-8 95.0%
1.0g
$728.0 2025-02-22
Enamine
EN300-768327-2.5g
2-(1-chloroethyl)pyrimidine-5-carboxylic acid
2138029-32-8 95.0%
2.5g
$1428.0 2025-02-22
Enamine
EN300-768327-5.0g
2-(1-chloroethyl)pyrimidine-5-carboxylic acid
2138029-32-8 95.0%
5.0g
$2110.0 2025-02-22
Enamine
EN300-768327-10.0g
2-(1-chloroethyl)pyrimidine-5-carboxylic acid
2138029-32-8 95.0%
10.0g
$3131.0 2025-02-22

Additional information on 2-(1-Chloroethyl)pyrimidine-5-carboxylic acid

Recent Advances in the Study of 2-(1-Chloroethyl)pyrimidine-5-carboxylic acid (CAS: 2138029-32-8)

2-(1-Chloroethyl)pyrimidine-5-carboxylic acid (CAS: 2138029-32-8) is a pyrimidine derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its chloroethyl and carboxylic acid functional groups, serves as a versatile intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in the design of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-(1-Chloroethyl)pyrimidine-5-carboxylic acid as a key building block in the synthesis of small-molecule inhibitors targeting protein kinases. The researchers demonstrated that the chloroethyl group could be leveraged for selective alkylation of cysteine residues in the ATP-binding pocket of kinases, leading to the development of irreversible inhibitors with enhanced potency and selectivity. The study highlighted the compound's potential in overcoming drug resistance mechanisms observed in cancer therapies.

In another recent development, a team from the University of Cambridge reported the use of 2-(1-Chloroethyl)pyrimidine-5-carboxylic acid in the synthesis of prodrugs for antiviral applications. The compound's carboxylic acid moiety was utilized to create ester-based prodrugs that exhibited improved bioavailability and targeted delivery to infected cells. This approach showed promise in the treatment of RNA viruses, including SARS-CoV-2 and influenza, by enabling the controlled release of active antiviral agents.

Further research has explored the compound's potential in radiopharmaceutical applications. A 2024 study in Nuclear Medicine and Biology demonstrated that 2-(1-Chloroethyl)pyrimidine-5-carboxylic acid could be radiolabeled with fluorine-18 for use in positron emission tomography (PET) imaging. The study reported successful synthesis of the radiotracer and preliminary in vivo evaluation in tumor-bearing mice, showing favorable pharmacokinetics and tumor uptake.

The safety profile and synthetic accessibility of 2-(1-Chloroethyl)pyrimidine-5-carboxylic acid have also been subjects of recent investigations. A comprehensive toxicological assessment published in Chemical Research in Toxicology (2024) concluded that the compound exhibits manageable toxicity profiles when handled with appropriate precautions, making it a viable candidate for further pharmaceutical development. Meanwhile, advances in green chemistry approaches have led to more efficient synthetic routes with improved yields and reduced environmental impact.

Looking forward, the unique chemical properties of 2-(1-Chloroethyl)pyrimidine-5-carboxylic acid continue to inspire innovative applications across multiple therapeutic areas. Current research efforts are focusing on its potential in targeted protein degradation (PROTACs), antibody-drug conjugates (ADCs), and as a warhead in covalent drug design. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important tool in medicinal chemistry for years to come.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd